s-3-Cbz-aminopiperidine hcl

• IUPAC Name: benzyl N-[(3S)-piperidin-3-yl]carbamate;hydrochloride
• InChI: InChI=1S/C13H18N2O2.ClH/c16-13(15-12-7-4-8-14-9-12)17-10-11-5-2-1-3-6-11;/h1-3,5-6,12,14H,4,7-10H2,(H,15,16);1H/t12-;/m0./s1
• InChI Key: RAIJBIOKQJMHNV-YDALLXLXSA-N
• Canonical SMILES: C1CC(CNC1)NC(=O)OCC2=CC=CC=C2.Cl
• Isomeric SMILES: C1C[C@@H](CNC1)NC(=O)OCC2=CC=CC=C2.Cl
• Molecular Formula: C13H19ClN2O2
• Molecular Weight: 270.75 g/mol
• CAS No.: 847454-42-6

Description

“S-3-Cbz-aminopiperidine hcl” is a chemical compound with the empirical formula C13H18N2O2. It is a unique chemical provided by Sigma-Aldrich to early discovery researchers. The compound has a molecular weight of 234.29.

Synthesis Analysis

The synthesis of protected 3-aminopiperidine derivatives like “this compound” can be achieved through multi-enzyme cascades utilizing variants of galactose oxidase and imine reductase. This method led to the successful conversion of N-Cbz-protected L-ornithinol and L-lysinol to L-3-N-Cbz-aminopiperidine and L-3-N-Cbz-aminoazepane respectively, in up to 54% isolated yield.

Molecular Structure Analysis

The molecular structure of “this compound” is complex, with a molecular weight of 270.757. The SMILES string representation of the compound is O=C(N[C@H]1CCCNC1)OCc2ccccc2.

Chemical Reactions Analysis

The chemical reactions involving “this compound” are complex and involve multiple steps. The compound can be used as a reactant for N-arylation of heterocyclic diamines and for the synthesis of substituted quinolones with reduced phototoxic risk.

Mechanism of Action

Target of Action

S-3-Cbz-Aminopiperidine HCl is a synthetic compound that is used in the production of various pharmaceutical drugs . The primary targets of this compound are variants of galactose oxidase and imine reductase . These enzymes play a crucial role in the synthesis of chiral amines, which are present in many valuable pharmaceutical compounds .

Mode of Action

The compound interacts with its targets through a multi-enzyme cascade process . This process involves the conversion of N-Cbz-protected L-ornithinol and L-lysinol to L-3-N-Cbz-aminopiperidine and L-3-N-Cbz-aminoazepane respectively . The reactions are streamlined into one-pot to prevent potential racemisation of key labile intermediates .

Biochemical Pathways

The biochemical pathways affected by this compound involve the enzymatic cascade of galactose oxidase and imine reductase . This cascade resembles biosynthetic pathways to generate unnatural compounds . The process begins with the oxidation of amino alcohols to the respective amino aldehydes .

Result of Action

The result of the action of this compound is the successful conversion of N-Cbz-protected L-ornithinol and L-lysinol to L-3-N-Cbz-aminopiperidine and L-3-N-Cbz-aminoazepane respectively . This conversion is achieved with high enantiopurity .

Action Environment

The action environment of this compound can influence its action, efficacy, and stability. Factors such as pH, temperature, and the presence of other compounds can affect the enzymatic cascade process . .